Cas no 875757-24-7 (PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)-)

PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)- structure
875757-24-7 structure
Product Name:PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)-
CAS No:875757-24-7
MF:C24H16F2N4
MW:398.407451629639
CID:3513332
PubChem ID:11582072
Update Time:2025-04-21

PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)-
    • SCHEMBL4408240
    • 875757-24-7
    • 5,7-Bis(4-fluorophenyl)-2-methyl-6-(4-pyridyl)pyrazolo[1,5-a]pyrimidine
    • RWYPOGILLRZYFV-UHFFFAOYSA-N
    • pyrazolo[1,5-a]pyrimidine,5,7-bis(4-fluorophenyl)-2-methyl-6-(4-pyridinyl)-
    • Inchi: 1S/C24H16F2N4/c1-15-14-21-28-23(17-2-6-19(25)7-3-17)22(16-10-12-27-13-11-16)24(30(21)29-15)18-4-8-20(26)9-5-18/h2-14H,1H3
    • InChI Key: RWYPOGILLRZYFV-UHFFFAOYSA-N
    • SMILES: C12=CC(C)=NN1C(C1=CC=C(F)C=C1)=C(C1C=CN=CC=1)C(C1=CC=C(F)C=C1)=N2

Computed Properties

  • Exact Mass: 398.13430285Da
  • Monoisotopic Mass: 398.13430285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 43.1Ų

PYRAZOLO[1,5-A]PYRIMIDINE, 5,7-BIS(4-FLUOROPHENYL)-2-METHYL-6-(4-PYRIDINYL)- Related Literature

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